Cas no 764-64-7 (6,6,6-trifluorohexanoic acid)

6,6,6-trifluorohexanoic acid structure

6,6,6-trifluorohexanoic acid structure

Product Name:6,6,6-trifluorohexanoic acid

CAS No:764-64-7

MF:C₆H₉F₃O₂

MW:170.129672765732

MDL:MFCD02262194

CID:2801491

PubChem ID:53401778

Update Time:2025-04-21

6,6,6-trifluorohexanoic acid Chemical and Physical Properties

Names and Identifiers

- 6,6,6-trifluorohexanoic acid
- HNXWXASGHNRUNO-UHFFFAOYSA-N
- Z1198160341
- DTXSID50694958
- 764-64-7
- SCHEMBL866445
- Hexanoic acid, 6,6,6-trifluoro-
- 6,6,6-TRIFLUOROHEXANOICACID
- AKOS006276328
- EN300-207675
- F87578
- DTXCID90645707
- 819-444-9
- AAA76464
- MDL： MFCD02262194
- Inchi： 1S/C6H9F3O2/c7-6(8,9)4-2-1-3-5(10)11/h1-4H2,(H,10,11)
- InChI Key： JJLBUHXIKHYZIX-UHFFFAOYSA-N
- SMILES： FC(CCCCC(=O)O)(F)F

Computed Properties

Exact Mass: 170.05546401g/mol
Monoisotopic Mass: 170.05546401g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 11
Rotatable Bond Count: 4
Complexity: 130
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 37.3Å²

6,6,6-trifluorohexanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
1PlusChem	1P005YCP-1g	6,6,6-TRIFLUOROHEXANOIC ACID	764-64-7	95%	1g	$761.00	2025-02-21
1PlusChem	1P005YCP-250mg	6,6,6-TRIFLUOROHEXANOIC ACID	764-64-7	95%	250mg	$294.00	2025-02-21
1PlusChem	1P005YCP-5g	6,6,6-TRIFLUOROHEXANOIC ACID	764-64-7	95%	5g	$2250.00	2025-02-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1742240-100mg	6,6,6-Trifluorohexanoic acid	764-64-7	98%	100mg	￥2850.00	2024-07-28
A2B Chem LLC	AC77001-100mg	6,6,6-Trifluorohexanoic acid	764-64-7	95%	100mg	$255.00	2024-04-19
eNovation Chemicals LLC	D935697-5g	6,6,6-Trifluorohexanoic acid	764-64-7	95%	5g	$3285	2024-08-03
eNovation Chemicals LLC	D935697-10g	6,6,6-Trifluorohexanoic acid	764-64-7	95%	10g	$4785	2024-08-03
Enamine	EN300-207675-0.05g	6,6,6-trifluorohexanoic acid	764-64-7	95%	0.05g	$205.0	2023-09-16
Enamine	EN300-207675-0.1g	6,6,6-trifluorohexanoic acid	764-64-7	95%	0.1g	$306.0	2023-09-16
Enamine	EN300-207675-0.25g	6,6,6-trifluorohexanoic acid	764-64-7	95%	0.25g	$438.0	2023-09-16

6,6,6-trifluorohexanoic acid Related Literature

1. Enantiopure 2,6-disubstituted piperidines bearing one alkene- or alkyne-containing substituent: preparation and application to total syntheses of indolizidine-alkaloids†

Hui Liu,Deyong Su,Guolin Cheng,Jimin Xu,Xinyan Wang,Yuefei Hu Org. Biomol. Chem., 2010,8, 1899-1904
2. Excitonic channels from bio-inspired templated supramolecular assembly of J-aggregate nanowires†

Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
3. Dissolved oxygen sensor based on fluorescence quenching of oxygen-sensitive ruthenium complexes immobilized in sol–gel-derived porous silica coatings

Analyst, 1996,121, 785-788
4. Enabling chloride salts for thermal energy storage: implications of salt purity†

J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
5. Evolution study of photo-synthesized gold nanoparticles by spectral deconvolution model: a quantitative approach

Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735

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